Cas no 1261986-93-9 (2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol)
2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-cyano-4-hydroxyphenyl)-n-cyclopropylbenzamide
- 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol
-
- MDL: MFCD18314510
- Inchi: 1S/C17H14N2O2/c18-10-14-9-12(4-7-16(14)20)11-2-1-3-13(8-11)17(21)19-15-5-6-15/h1-4,7-9,15,20H,5-6H2,(H,19,21)
- InChI Key: OWTCPRFDDLZPLR-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(O)C(C#N)=C2)=CC=CC(C(NC2CC2)=O)=C1
2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320553-5 g |
2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol, 95%; . |
1261986-93-9 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320553-5g |
2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol, 95%; . |
1261986-93-9 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol
Professional Introduction to Compound with CAS No. 1261986-93-9 and Product Name: 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol
The compound with the CAS number 1261986-93-9 and the product name 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyano group and a cyclopropylaminocarbonyl moiety in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation.
In recent years, the development of novel pharmaceutical agents has been heavily influenced by the exploration of heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic properties. The compound in question, 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol, is no exception. Its molecular structure incorporates elements that are known to interact favorably with biological targets, thereby increasing its potential as an active pharmaceutical ingredient (API).
The cyano group (-CN) is a well-known functional moiety in organic chemistry, often found in various pharmaceuticals due to its ability to participate in hydrogen bonding and its influence on electronic properties. In the context of 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol, this group may contribute to the compound's binding affinity to specific enzymes or receptors. Furthermore, the cyclopropylaminocarbonyl moiety is particularly interesting as it introduces a rigid structure that can enhance the compound's stability and bioavailability.
Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications can significantly alter a compound's biological activity. The 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol molecule, with its complex arrangement of functional groups, presents an excellent opportunity to explore these relationships. Researchers have been particularly interested in how the cyano group and the cyclopropylaminocarbonyl moiety interact with each other and with potential biological targets.
One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The combination of a cyano group and a cyclopropylaminocarbonyl moiety suggests that it may exhibit properties such as inhibitory activity against specific enzymes or receptors involved in various diseases. For instance, studies have shown that similar compounds can act as inhibitors of kinases or other enzymes implicated in cancer progression. The 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol molecule could potentially follow this path, offering a new tool for therapeutic intervention.
The synthesis of 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol is another area of interest for researchers. The presence of multiple functional groups necessitates careful consideration during the synthetic process to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations, may be employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for scaling up production and making the compound more accessible for further research.
In addition to its potential therapeutic applications, 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol may also find utility in other areas of chemical research. For example, it could serve as a building block for more complex molecules or be used in the development of new catalysts. Its unique structure and reactivity make it a versatile starting point for exploring new chemical transformations and reactions.
The field of computational chemistry has also played a significant role in understanding the properties of 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol. Advanced computational methods, such as density functional theory (DFT) calculations, have been used to predict its electronic structure, stability, and interactions with biological targets. These computational studies provide valuable insights that guide experimental work and help researchers design more effective synthetic strategies.
Looking ahead, the future prospects for 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in preclinical studies. If successful, this compound could pave the way for new treatments targeting various diseases. Moreover, its unique structural features may inspire the development of novel drug candidates with improved efficacy and reduced side effects.
In conclusion, 2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and diverse functional groups make it a valuable candidate for further investigation. With continued research into its synthesis, biological activity, and potential therapeutic applications, this compound is poised to make meaningful contributions to medicine and chemical science.
1261986-93-9 (2-Cyano-4-[3-(cyclopropylaminocarbonyl)phenyl]phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)